Cas no 111362-49-3 (5-Amino-2-chloro-N-methylbenzamide)

• Product Name: 5-Amino-2-chloro-N-methylbenzamide
• CAS No: 111362-49-3
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD09044637
• CID: 894434
• Update Time: 2026-04-29

5-Amino-2-chloro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-N-methylbenzamide
• 5-amino-2-chloro-N-methylbenzamide(SALTDATA: FREE)
• AKOS BBV-008709
• OTAVA-BB 1134987
• UKRORGSYN-BB BBV-008709

• MDL： MFCD09044637
• Inchi： InChI=1S/C8H9ClN2O/c1-11-8(12)6-4-5(10)2-3-7(6)9/h2-4H,10H2,1H3,(H,11,12)
• InChI Key： WDZISULUDCXQAQ-UHFFFAOYSA-N
• SMILES： CNC(C1=C(Cl)C=CC(N)=C1)=O

Computed Properties

• Exact Mass: 184.04000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 55.12000
• LogP: 2.25390

5-Amino-2-chloro-N-methylbenzamide Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-43
• Safety Instruction： 36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 5-Amino-2-chloro-N-methylbenzamide

Comprehensive Overview of 5-Amino-2-chloro-N-methylbenzamide (CAS No. 111362-49-3): Properties, Applications, and Industry Insights

5-Amino-2-chloro-N-methylbenzamide (CAS No. 111362-49-3) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This chlorinated benzamide derivative features a unique molecular structure, combining an amino group at the 5-position and a chloro substituent at the 2-position of the benzene ring. Its N-methylated amide functionality enhances solubility and bioavailability, making it a valuable intermediate in drug discovery pipelines. Recent patent filings highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapeutics in precision medicine.

The compound's crystalline powder form and stability under ambient conditions facilitate handling in laboratory settings. Analytical characterization by HPLC (typically >98% purity) and mass spectrometry confirms its structural integrity. Researchers particularly value its hydrogen bonding capacity, which enables molecular interactions critical for biological activity modulation. In agrochemical applications, derivatives of 5-Amino-2-chloro-N-methylbenzamide demonstrate promising herbicidal activity, coinciding with industry trends toward eco-friendly crop protection solutions.

Synthetic routes to CAS 111362-49-3 typically involve palladium-catalyzed amination of corresponding 2-chloro-N-methylbenzamide precursors, reflecting the pharmaceutical industry's shift toward atom-efficient catalysis. Process optimization studies focus on reducing heavy metal residues – a key concern in GMP-compliant manufacturing. The compound's logP value (predicted ~1.8) suggests favorable membrane permeability, explaining its frequent appearance in central nervous system drug research.

Market analysts note increasing interest in small molecule intermediates like 5-Amino-2-chloro-N-methylbenzamide, driven by expanding contract research organizations (CROs) in Asia-Pacific regions. Regulatory databases indicate its clearance under REACH compliance for research quantities, though industrial-scale applications require additional environmental impact assessments. The compound's thermal stability (decomposition >200°C) supports its use in high-temperature reactions, a growing niche in flow chemistry applications.

Recent publications highlight the compound's utility in developing PET radiotracers for neurological imaging, capitalizing on its blood-brain barrier penetration characteristics. This aligns with the medical community's focus on neurodegenerative disease diagnostics. Computational chemistry studies utilizing molecular docking simulations frequently employ 111362-49-3 as a scaffold for virtual screening libraries, reflecting the compound's privileged structure status in medicinal chemistry.

Quality control protocols for 5-Amino-2-chloro-N-methylbenzamide emphasize genotoxic impurity monitoring, particularly for chloroaniline derivatives. Advanced purification techniques like preparative SFC (supercritical fluid chromatography) demonstrate superior results in obtaining enantiomerically pure forms when required. The compound's NMR fingerprint (characteristic aromatic protons at 7.2-7.8 ppm and methyl singlet near 2.9 ppm) serves as a critical identity confirmation parameter.

Emerging applications include its use as a building block for covalent inhibitor development, particularly in protease-targeting therapies. The electron-withdrawing chloro group enhances reactivity toward nucleophilic residues, a property exploited in warhead design for targeted protein degradation. Stability studies in physiological pH ranges confirm its suitability for oral formulation development, addressing pharmaceutical industry needs for bioavailable scaffolds.

Environmental fate studies of CAS 111362-49-3 reveal moderate biodegradability (OECD 301D ~40% in 28 days), prompting development of green chemistry alternatives for large-scale applications. The compound's photostability makes it suitable for photopharmacology research – an emerging field combining light-sensitive compounds with precision medicine. Analytical method development for this compound frequently employs UHPLC-MS/MS techniques to achieve sub-ppm detection limits in complex matrices.

Supply chain data indicates stable availability of 5-Amino-2-chloro-N-methylbenzamide from specialty chemical producers, with just-in-time inventory models becoming prevalent among end users. The compound's cost-performance ratio remains competitive compared to similar amino-chloro benzamides, though synthetic biologists are exploring enzymatic routes for sustainable production. Its inclusion in several fragment-based drug discovery libraries underscores its continuing relevance in modern pharmaceutical research.